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Compound of Interest

Compound Name: 1-(2-Bromoethyl)-1H-1,2,4-triazole

Cat. No.: B1345338 Get Quote

An In-depth Technical Guide to the Molecular Weight of 1-(2-Bromoethyl)-1H-1,2,4-triazole

This technical guide provides a detailed analysis of the molecular weight of 1-(2-
Bromoethyl)-1H-1,2,4-triazole, a compound of interest in various research and development

applications. This document is intended for researchers, scientists, and professionals in the

field of drug development, offering a comprehensive breakdown of the molecular weight

calculation, relevant atomic mass data, and a visualization of its chemical structure.

Molecular Formula and Structure
The chemical formula for 1-(2-Bromoethyl)-1H-1,2,4-triazole is C₄H₆BrN₃.[1] The structure

consists of a 1,2,4-triazole ring substituted at the N1 position with a 2-bromoethyl group.

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for 1-(2-Bromoethyl)-1H-1,2,4-triazole is based on the atomic weights of

carbon, hydrogen, bromine, and nitrogen.

Atomic Weight of Constituent Elements
The standard atomic weights of the elements present in the compound are summarized in the

table below. These values are based on the recommendations from the IUPAC Commission on

Isotopic Abundances and Atomic Weights.
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Element Symbol Atomic Weight ( g/mol )

Carbon C 12.011

Hydrogen H 1.008

Bromine Br 79.904[2][3]

Nitrogen N 14.007[4][5]

Molecular Weight Calculation
The molecular weight is calculated by multiplying the atomic weight of each element by the

number of atoms of that element in the molecular formula and summing the results.

Element Number of Atoms
Atomic Weight (
g/mol )

Total Mass ( g/mol )

Carbon (C) 4 12.011 48.044

Hydrogen (H) 6 1.008 6.048

Bromine (Br) 1 79.904 79.904

Nitrogen (N) 3 14.007 42.021

Total Molecular

Weight
176.017

The calculated molecular weight of 1-(2-Bromoethyl)-1H-1,2,4-triazole is 176.017 g/mol . This

value is often rounded to 176.01 g/mol in chemical literature and supplier specifications.[1]

Experimental Verification
While the molecular weight is a calculated value based on standard atomic weights, it can be

experimentally verified using techniques such as mass spectrometry. In mass spectrometry, the

molecule is ionized, and the mass-to-charge ratio (m/z) of the resulting ions is measured. This

allows for the determination of the monoisotopic mass and confirmation of the molecular

formula.
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Visualizations
Molecular Structure
The following diagram illustrates the chemical structure of 1-(2-Bromoethyl)-1H-1,2,4-triazole.

Caption: Chemical structure of 1-(2-Bromoethyl)-1H-1,2,4-triazole.

Workflow for Molecular Weight Calculation
The logical workflow for calculating the molecular weight is depicted below.

Identify Molecular Formula
(C₄H₆BrN₃)

Determine Atomic Weights
(C, H, Br, N)

Count Atoms of Each Element
(C=4, H=6, Br=1, N=3)

Calculate Total Mass for Each Element

Sum Masses for Total Molecular Weight
(176.017 g/mol)

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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